octadec-9-enoyl chloride
Description
Octadec-9-enoyl chloride, also known as oleoyl chloride, is a chemical compound with the molecular formula C18H33ClO . It has a molecular weight of 300.91 .
Synthesis Analysis
A three-step synthetic route was proposed to obtain a chain-end functional di-sorbitan oleate monomer, which involves octadec-9-enoyl chloride. First, 1,18-octadec-9-enedioic acid compound was produced by self-metathesis reaction of an oleic acid. Then, the 1,18-octadec-9-enoyl dichloride compound was yielded by chlorination of the di-acid with thionyl chloride .Molecular Structure Analysis
The molecular structure of octadec-9-enoyl chloride is based on structures generated from information available in ECHA’s databases . The InChI code for this compound is1S/C18H33ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3/b10-9+ . Physical And Chemical Properties Analysis
Octadec-9-enoyl chloride is a liquid at room temperature . It has a density of 0.91 g/mL at 25 °C (lit.), a boiling point of 193 °C/4 mmHg (lit.), and a refractive index of n20/D 1.463 (lit.) .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of octadec-9-enoyl chloride can be achieved through the reaction of octadec-9-enoic acid with thionyl chloride.", "Starting Materials": [ "Octadec-9-enoic acid", "Thionyl chloride" ], "Reaction": [ "Add octadec-9-enoic acid to a round-bottom flask", "Add thionyl chloride dropwise to the flask while stirring", "Heat the mixture to reflux for several hours", "Cool the mixture and filter off any precipitated solids", "Evaporate the solvent under reduced pressure to obtain the crude product", "Purify the product by distillation or recrystallization" ] } | |
CAS RN |
7378-94-1 |
Product Name |
octadec-9-enoyl chloride |
Molecular Formula |
C18H33ClO |
Molecular Weight |
300.9 |
Purity |
90 |
Origin of Product |
United States |
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